Cas no 19168-23-1 (Ammonium hexachloropalladate(IV) -)

• Product Name: Ammonium hexachloropalladate(IV) -
• CAS No: 19168-23-1
• MF: Cl₆H₈N₂Pd
• MW: 355.214912414551
• MDL: MFCD00015959
• CID: 51236
• PubChem ID: 24859373
• Update Time: 2025-07-20

Ammonium hexachloropalladate(IV) - Chemical and Physical Properties

Names and Identifiers

• Ammonium hexachloropalladate(IV)
• diazanium,hexachloropalladium(2-)
• AMaranth
• Ammonium chloropalladate ((NH4)2PdCl6)
• Ammonium hexachloropalladate
• Diammonium hexachloropalladate
• EINECS 242-854-9
• Hexachloropalladate(2-) diammonium
• Palladium(IV)-ammonium chloride
• PALLADIC AMMONIUM CHLORIDE
• Ammonium palladic chloride
• Ammoniumchloropalladate(IV)
• Diazanium hexachloropalladium
• Ammonium Hexachloropalladate(Ⅳ)
• 99.9%(metalsbasis),Pd30%
• ammoniumhexachloropalladate
• diazanium;hexachloropalladium(2-)
• 19168-23-1
• AKOS015903540
• MFCD00015959
• Diammonium hexachloropalladate(2-)
• Palladate(2-), hexachloro-, diammonium, (OC-6-11)-
• Palladate(2-), hexachloro-, diammonium
• CCRIS 7829
• 13820-55-8
• ammonium hexachloridopalladate(IV)
• ammonium hexachloridopalladate(2-)
• NS00082756
• CHEBI:60124
• AKOS016011248
• Epitope ID:151517
• E75756
• Ammonium hexachloropalladate( cento)
• Palladate(2-), hexachloro-, ammonium (1:2), (OC-6-11)-
• Ammonium hexachloropalladate(IV), 99+%
• Q19614441
• A880362
• LOLIPEAFAJNGJM-UHFFFAOYSA-J
• 99.9% metals basis,Pd 29%
• Ammonium hexachloropalladate(IV) -

• MDL： MFCD00015959
• Inchi： 1S/6ClH.2H3N.Pd/h6*1H;2*1H3;/q;;;;;;;;+4/p-4
• InChI Key： LOLIPEAFAJNGJM-UHFFFAOYSA-J
• SMILES： [Pd-2](Cl)(Cl)(Cl)(Cl)(Cl)Cl.[NH4+].[NH4+]

Computed Properties

• Exact Mass: 351.78500
• Monoisotopic Mass: 351.785
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 62.7
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 2A^2

Experimental Properties

• Color/Form: Reddish brown cubic crystal
• Density: 2,418 g/cm3
• Melting Point: °Cd ec.)
• Boiling Point: No data available
• Flash Point: °C
• Water Partition Coefficient: Slightly soluble
• Stability/Shelf Life: hygroscopic
• PSA: 0.00000
• LogP: 4.88940
• Sensitiveness: Hygroscopic
• Solubility: Soluble in water.

Ammonium hexachloropalladate(IV) - Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H315,H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：3288
• WGK Germany：3
• Hazard Category Code： 22-36/38
• Safety Instruction： S26-S36-S37/39
• RTECS：BP5390000
• Hazardous Material Identification：
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R36/37/38
• HazardClass：6.1(b)
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Argon filled storage

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Ammonium hexachloropalladate(IV) -

Recent Advances in the Application of Ammonium Hexachloropalladate(IV) (CAS: 19168-23-1) in Chemical Biology and Pharmaceutical Research

Ammonium hexachloropalladate(IV) (CAS: 19168-23-1) is a pivotal inorganic compound widely utilized in catalysis, material science, and pharmaceutical research. Recent studies have highlighted its unique properties, including its role as a precursor in palladium-catalyzed cross-coupling reactions, which are fundamental in the synthesis of complex organic molecules. This research brief consolidates the latest findings on the applications and mechanistic insights of this compound, particularly in drug discovery and chemical biology.

One of the most significant advancements involves the use of Ammonium hexachloropalladate(IV) in the development of novel anticancer agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a catalyst in the synthesis of palladium-based complexes that exhibit potent cytotoxicity against various cancer cell lines. The study revealed that these complexes selectively target DNA replication processes, offering a promising avenue for targeted cancer therapies.

In addition to its therapeutic potential, recent research has explored the compound's role in biosensing applications. A team at MIT developed a palladium-based sensor using Ammonium hexachloropalladate(IV) for the detection of biomarkers associated with neurodegenerative diseases. The sensor demonstrated high sensitivity and specificity, underscoring the compound's versatility beyond traditional synthetic chemistry.

Mechanistic studies have also shed light on the stability and reactivity of Ammonium hexachloropalladate(IV) under physiological conditions. A 2024 paper in Chemical Science detailed advanced spectroscopic techniques, such as X-ray absorption spectroscopy (XAS), to elucidate the compound's behavior in aqueous solutions. These findings are critical for optimizing its use in biological systems, ensuring minimal off-target effects.

Despite these advancements, challenges remain in the scalable production and biocompatibility of palladium-based compounds. Researchers are actively investigating greener synthetic routes and biocompatible formulations to address these limitations. Collaborative efforts between academia and industry are expected to drive innovation in this space, as highlighted in a recent review in Nature Reviews Chemistry.

In conclusion, Ammonium hexachloropalladate(IV) (CAS: 19168-23-1) continues to be a cornerstone in chemical biology and pharmaceutical research. Its multifaceted applications—from drug development to diagnostics—underscore its enduring relevance. Future studies should focus on translational research to bridge the gap between laboratory findings and clinical applications, ensuring the compound's potential is fully realized.